2-Thiophenecarboxylic acid, 5-[[(5-chloro-2-methyl-3-pyridinyl)amino]methyl]-

• IUPAC Name: 5-[[(5-chloro-2-methylpyridin-3-yl)amino]methyl]thiophene-2-carboxylic acid
• InChI: InChI=1S/C12H11ClN2O2S/c1-7-10(4-8(13)5-14-7)15-6-9-2-3-11(18-9)12(16)17/h2-5,15H,6H2,1H3,(H,16,17)
• InChI Key: JNWKYGDFHVZHGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=N1)Cl)NCC2=CC=C(S2)C(=O)O
• Molecular Formula: C12H11ClN2O2S
• Molecular Weight: 282.75 g/mol
• CAS No.: 1404456-63-8

Description

“2-Thiophenecarboxylic acid, 5-methyl-” is a compound with the formula C6H6O2S. It’s also known by other names such as 2-Carboxy-5-methylthiophene, 2-Methyl-5-thiophenecarboxylic acid, 5-Methyl-2-thiophenecarboxylic acid, 5-Methyl-2-thiophenecaroboxylic acid, 5-Methylthiophen-2-carboxylic acid, and 5-Methyl-2-thiophenecarboxylic acid (keto form).

Molecular Structure Analysis

The molecular structure of “2-Thiophenecarboxylic acid, 5-methyl-” is available as a 2D Mol file or as a computed 3D SD file.

Physical and Chemical Properties Analysis

The substance “2-Thiophenecarboxylic acid, 5-methyl-” is a light yellow crystal powder. It dissolves in hot water, ethanol, and ether, and is only slightly soluble in chloroform.

Scientific Research Applications

Applications in Toxicology and Environmental Health

Research on related compounds, especially those with pyridinyl groups and chloro-substitutions, has been instrumental in toxicology and environmental health studies. For example, studies on aromatic amino compounds like 5-amino-2-(trifluoromethyl)pyridine have highlighted their role as intermediates in pharmaceutical product synthesis. These compounds' toxicity profiles, absorption through the respiratory tract, and potential for causing methemoglobinemia and toxic encephalopathy underline the importance of safety and caution in industrial production (Y. Tao, L. Shi, Jie Han, X. Jian, Yongsheng Li, 2022).

Environmental Exposure Studies

Compounds with structural similarities are often studied for their environmental impact and exposure levels in humans, particularly in the context of pesticide use and exposure. For instance, research on organophosphorus (OP) and pyrethroid (PYR) compounds, which share functional group characteristics with the compound , provides insights into the extent of environmental exposure among populations, including vulnerable groups like preschool children. These studies are critical for developing public health policies regarding the regulation and use of chemical compounds (Kateryna Babina, M. Dollard, L. Pilotto, J. Edwards, 2012).

Clinical and Biochemical Research

In the realm of clinical and biochemical research, compounds with similar structures are examined for their pharmacokinetics, potential therapeutic uses, and biochemical interactions within the human body. For example, studies on aromatic L-amino acid decarboxylase (AADC) deficiency have utilized compounds with similar molecular structures to understand treatment outcomes, clinical follow-up, and molecular findings in patients affected by this condition. These investigations highlight the importance of understanding the biochemical pathways and therapeutic implications of chemical compounds in clinical settings (L. Brun, L. Ngu, W. Keng, et al., 2010).